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Compound of Interest

Compound Name: 1-tert-Butyl-4-nitrobenzene

Cat. No.: B034581

Essential Guide to Handling 1-tert-Butyl-4-
nitrobenzene

This guide provides critical safety and logistical information for the handling and disposal of 1-
tert-Butyl-4-nitrobenzene (CAS No. 3282-56-2), tailored for researchers, scientists, and drug
development professionals. Following these procedures is essential for ensuring laboratory
safety.

Hazard Summary and Classification

1-tert-Butyl-4-nitrobenzene is classified as harmful if swallowed, in contact with skin, or if
inhaled.[1][2][3][4] It is crucial to handle this chemical with appropriate engineering controls and
personal protective equipment.

Hazard Classification GHS Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[1][2][3]

Acute Toxicity, Dermal (Category 4) H312: Harmful in contact with skin[1][2][3]
Acute Toxicity, Inhalation (Category 4) H332: Harmful if inhaled[1][2][3]

Personal Protective Equipment (PPE)
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Proper PPE is mandatory to prevent exposure. The following equipment should be used when
handling 1-tert-Butyl-4-nitrobenzene:

e Eye and Face Protection: Wear chemical safety goggles or a face shield as described by
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[5][6] Ensure eyewash stations are readily accessible.[5][6]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[5]
[7] Impervious gloves, such as those made of butyl rubber, are recommended.[7] A lab coat
or coveralls should be worn.[8]

» Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.
[5] Work should be conducted in a well-ventilated area, preferably under a chemical fume
hood.[5]

Safe Handling and Storage Protocol
Handling:

o Preparation: Before handling, ensure all safety precautions have been read and understood.
[5] The work area, a chemical fume hood, should be clean and uncluttered.

o Personal Protective Equipment: Don the required PPE as detailed above.

o Chemical Dispensing: Avoid dust formation and contact with skin, eyes, and clothing.[1][6]
Do not breathe mist, gas, or vapors.[1]

e During Use: Use only in a well-ventilated area or outdoors.[4][5] Avoid eating, drinking, or
smoking in the work area.[5][9]

o Post-Handling: Wash hands and any exposed skin thoroughly after handling.[5][6]
Storage:
e Store in a cool, dry, and well-ventilated place.[5][10]

o Keep the container tightly closed.[5][10]
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o Store locked up.[5][11]

o Keep away from heat, sparks, open flames, and hot surfaces.[5]

e Incompatible materials include reducing agents, acids, bases, alkali metals, and oxidizing

agents.[5]

Emergency and First Aid Procedures

Exposure Route

First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and consult a doctor

immediately.[1][3]

Skin Contact

Take off contaminated clothing immediately.
Wash off with soap and plenty of water for at

least 15 minutes. Consult a doctor.[1][4]

Eye Contact

Rinse cautiously with water for at least 15
minutes. Remove contact lenses, if present and
easy to do. Continue rinsing and consult a
doctor.[1][10]

Ingestion

Rinse mouth with water. Do NOT induce
vomiting. Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Spill and Disposal Plan

Accidental Release Measures:

o Personal Precautions: For non-emergency personnel, avoid substance contact and

inhalation of dust. Ensure adequate ventilation and evacuate the danger area.[10] For

emergency responders, refer to the personal protection guidance in the PPE section.

e Environmental Precautions: Do not let the product enter drains.[10]
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» Containment and Cleaning: Cover drains. Collect, bind, and pump off spills. Take up dry and
dispose of properly. Clean the affected area.[10] Soak up with inert absorbent material and
keep in suitable, closed containers for disposal.[5][6]

Disposal:
o Dispose of contents and container to an approved waste disposal plant.[5][6]
« All waste must be handled in accordance with local, state, and federal regulations.[12]

Workflow for Safe Handling of 1-tert-Butyl-4-
nhitrobenzene
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Caption: Workflow for the safe handling of 1-tert-Butyl-4-nitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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